Cas no 68522-78-1 (Benzene, 1,1'-(1,2-ethynediyl)bis[3-iodo-)

• Product Name: Benzene, 1,1'-(1,2-ethynediyl)bis[3-iodo-
• CAS No: 68522-78-1
• MF: C₁₄H₈I₂
• MW: 430.022268295288
• CID: 393077
• PubChem ID: 12406953
• Update Time: 2025-04-19

Benzene, 1,1'-(1,2-ethynediyl)bis[3-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-iodo-3-[2-(3-iodophenyl)ethynyl]benzene
• 68522-78-1
• 1,1'-(Ethyne-1,2-diyl)bis(3-iodobenzene)
• DTXSID40496807
• Benzene, 1,1'-(1,2-ethynediyl)bis[3-iodo-

• Inchi： 1S/C14H8I2/c15-13-5-1-3-11(9-13)7-8-12-4-2-6-14(16)10-12/h1-6,9-10H
• InChI Key： HSILZHPAPYYPGQ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C#CC2C=CC=C(C=2)I)=C1

Computed Properties

• Exact Mass: 429.87064
• Monoisotopic Mass: 429.87155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0